Cas no 1807032-09-2 (2-Cyano-3,4-dimethylbenzenesulfonyl chloride)

2-Cyano-3,4-dimethylbenzenesulfonyl chloride is a specialized sulfonyl chloride derivative featuring a cyano group and two methyl substituents on the aromatic ring. This compound is primarily used as a key intermediate in organic synthesis, particularly in the preparation of sulfonamides and other sulfonyl-based derivatives. Its reactive sulfonyl chloride group enables efficient conjugation with amines, alcohols, and other nucleophiles, making it valuable in pharmaceutical and agrochemical applications. The electron-withdrawing cyano group enhances reactivity, while the methyl substituents contribute to steric and electronic modulation. The compound is typically handled under anhydrous conditions due to its moisture sensitivity. Its structural features allow for precise functionalization in complex molecular architectures.

2-Cyano-3,4-dimethylbenzenesulfonyl chloride structure

1807032-09-2 structure

Product Name:2-Cyano-3,4-dimethylbenzenesulfonyl chloride

CAS No:1807032-09-2

MF:C₉H₈ClNO₂S

MW:229.683320045471

CID:5001821

Update Time:2025-05-27

2-Cyano-3,4-dimethylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-Cyano-3,4-dimethylbenzenesulfonyl chloride
- Inchi： 1S/C9H8ClNO2S/c1-6-3-4-9(14(10,12)13)8(5-11)7(6)2/h3-4H,1-2H3
- InChI Key： SEYNMNDHFVBACR-UHFFFAOYSA-N
- SMILES： ClS(C1C=CC(C)=C(C)C=1C#N)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 351
XLogP3: 2.4
Topological Polar Surface Area: 66.3

2-Cyano-3,4-dimethylbenzenesulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010013947-250mg	2-Cyano-3,4-dimethylbenzenesulfonyl chloride	1807032-09-2	97%	250mg	494.40 USD	2021-07-05
Alichem	A010013947-500mg	2-Cyano-3,4-dimethylbenzenesulfonyl chloride	1807032-09-2	97%	500mg	806.85 USD	2021-07-05
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